5-[[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]methyl]-3-methyl-1,2,4-oxadiazole

• IUPAC Name: 5-[[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]methyl]-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H19N5O/c1-11-18-16(23-20-11)10-21-8-13(9-21)22-15-5-3-2-4-14(15)19-17(22)12-6-7-12/h2-5,12-13H,6-10H2,1H3
• InChI Key: UTRCBTQVRFMCBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CC(C2)N3C4=CC=CC=C4N=C3C5CC5
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole. It’s known for its diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities. Oxadiazole is another organic compound that contains an oxygen atom and two nitrogen atoms.

Synthesis Analysis

The synthesis of benzimidazole usually involves two steps: first, the construction of a desired benzene ring-containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

Benzimidazole has a ring structure that includes nitrogen atoms. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Chemical Reactions Analysis

Benzimidazole compounds can undergo a variety of chemical reactions, depending on the specific compound and the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzimidazole or oxadiazole compound would depend on its exact structure.

Mechanism of Action

The mechanism of action of benzimidazole and its derivatives can vary widely depending on the specific compound and its pharmacological activity.

Safety and Hazards

The safety and hazards associated with a specific benzimidazole or oxadiazole compound would depend on its exact structure and pharmacological properties.

Future Directions

Benzimidazole and its derivatives continue to be an area of interest in medicinal chemistry due to their diverse pharmacological activities. Future research may focus on developing new benzimidazole compounds with improved efficacy and safety profiles.